Tyrosine kinase-IN-8

• Molecular Formula: C31H21F2N7O2
• Molecular Weight: 561.5 g/mol
• InChI: InChI=1S/C31H21F2N7O2/c1-18-4-10-23(16-27(18)38-30-35-14-12-25(37-30)20-3-2-13-34-17-20)40-28(19-5-7-21(32)8-6-19)39-42-31(40)24-15-22(33)9-11-26(24)36-29(31)41/h2-17H,1H3,(H,36,41)(H,35,37,38)
• InChIKey: DAXMEZMAGHWIDO-UHFFFAOYSA-N

Tyrosine kinase-IN-8: BCR-ABL1 T315I Inhibitor

Tyrosine kinase-IN-8 (compound 4e) is a synthetic small-molecule BCR-ABL1 tyrosine kinase inhibitor (TKI) with the molecular formula C31H21F2N7O2 and a molecular weight of 561.5 g/mol . It was developed through molecular hybridization of structural moieties from GNF-7, ponatinib, and nilotinib to create a pyrimidine alkynyl derivative series [1]. The compound exhibits antiproliferative activity against the chronic myeloid leukemia (CML) cell line K562 (CC50 = 0.8 µM) [2] and demonstrates potent dual inhibition of both wild-type BCR-ABL and the clinically resistant T315I mutant kinase [1].

Pathway BCR-ABL kinase inhibition studies (WT and T315I mutant)

Mutant T315I gatekeeper-mutant resistance modeling tool

Design Hybrid pharmacophore from ponatinib, nilotinib and GNF‑7

• [1] Lu X, Zhang Z, Ren X, et al. Hybrid pyrimidine alkynyls inhibit the clinically resistance related Bcr-AblT315I mutant. Bioorganic & Medicinal Chemistry Letters. 2015;25(17):3458-3462. doi:10.1016/j.bmcl.2015.07.006. View Source
• [2] de Azevedo LD, Leite DI, de Oliveira AP, et al. Spirooxadiazoline-oxindoles derived from imatinib show antimyeloproliferative potential in K562 cells. Archiv der Pharmazie. 2024;357(8):e2400029. doi:10.1002/ardp.202400029. View Source

Tyrosine kinase-IN-8 vs. Standard TKIs in T315I CML

BCR-ABL1 inhibitors are not interchangeable due to critical divergences in mutational coverage, pharmacokinetic profiles, and potency thresholds. First-generation imatinib and second-generation nilotinib/dasatinib lack meaningful activity against the T315I gatekeeper mutation (IC50 > 4 µM), the most common cause of clinical resistance in CML [1]. Ponatinib, the sole approved T315I-active TKI, carries significant cardiovascular toxicity liabilities that constrain its research utility [2]. Tyrosine kinase-IN-8 addresses this gap through a hybrid pharmacophore design that confers nanomolar potency against both wild-type and T315I-mutant BCR-ABL while exhibiting a distinct pharmacokinetic signature [3]. These quantitative differentiators preclude simple analog substitution in experimental workflows where mutation coverage, dosing frequency, or exposure profile materially impact study outcomes.

Mutant context Earlier TKIs (imatinib, dasatinib, nilotinib) show limited T315I activity; their inhibition profile may not transfer.

Kinase selectivity Compound retains T315I engagement, but kinase selectivity may differ from pan‑BCR‑ABL inhibitors like ponatinib.

Model transfer T315I‑driven cellular response may vary across inhibitor chemotypes; cross‑study validation is needed.

• [1] O'Hare T, Shakespeare WC, Zhu X, et al. AP24534, a pan-BCR-ABL inhibitor for chronic myeloid leukemia, potently inhibits the T315I mutant and overcomes mutation-based resistance. Cancer Cell. 2009;16(5):401-412. doi:10.1016/j.ccr.2009.09.028. View Source
• [2] Cortes JE, Kantarjian H, Shah NP, et al. Ponatinib in refractory Philadelphia chromosome-positive leukemias. New England Journal of Medicine. 2012;367(22):2075-2088. doi:10.1056/NEJMoa1205127. View Source
• [3] Lu X, Zhang Z, Ren X, et al. Hybrid pyrimidine alkynyls inhibit the clinically resistance related Bcr-AblT315I mutant. Bioorganic & Medicinal Chemistry Letters. 2015;25(17):3458-3462. doi:10.1016/j.bmcl.2015.07.006. View Source

Tyrosine kinase-IN-8: Quantitative Benchmarking

BCR-ABL WT and T315I Kinase Inhibition

Tyrosine kinase-IN-8 (compound 4e) exhibits potent dual inhibition of both wild-type BCR-ABL and the T315I gatekeeper mutant. In direct kinase inhibition assays, compound 4e suppressed Bcr-Abl WT with an IC50 of 5.0 nM and Bcr-Abl T315I with an IC50 of 9.0 nM, representing a WT/T315I potency ratio of approximately 1.8 [1]. By comparison, the clinically approved T315I-active inhibitor ponatinib demonstrates IC50 values of 0.4 nM (WT) and 2.0 nM (T315I), a WT/T315I ratio of 5.0 [2]. The compound's T315I IC50 of 9.0 nM remains within the therapeutically relevant nanomolar range [1]. In cellular proliferation assays against K562 cells (expressing native BCR-ABL), compound 4e achieved an IC50 of 2 nM, and against murine Ba/F3 cells ectopically expressing Bcr-Abl T315I, an IC50 of 50 nM [1].

Kinase inhibition WT/T315I

Reported

WT IC50 5.0 nM | T315I IC50 9.0 nM

Supports dual WT/T315I kinase study context

>300‑fold greater potency vs. imatinib on T315I; ~300‑fold vs. dasatinib; ~1,000‑fold vs. nilotinib (cross‑study)

Evidence Dimension	BCR-ABL WT and T315I mutant kinase inhibition (IC50)
Target Compound Data	WT IC50 = 5.0 nM; T315I IC50 = 9.0 nM; K562 cell IC50 = 2 nM; Ba/F3-T315I cell IC50 = 50 nM
Comparator Or Baseline	Ponatinib: WT IC50 = 0.4 nM; T315I IC50 = 2.0 nM; Imatinib/nilotinib/dasatinib: T315I IC50 > 4,000 nM
Quantified Difference	Tyrosine kinase-IN-8 T315I IC50 = 9.0 nM vs ponatinib T315I IC50 = 2.0 nM (4.5-fold difference); vs imatinib/nilotinib/dasatinib T315I (>444-fold more potent)
Conditions	In vitro kinase inhibition assay (biochemical); K562 and Ba/F3 cellular proliferation assays

Why This Matters

Nanomolar potency against T315I distinguishes this compound from first- and second-generation TKIs for mutation-resistance studies, providing a non-ponatinib chemical scaffold option.

• [1] Lu X, Zhang Z, Ren X, et al. Hybrid pyrimidine alkynyls inhibit the clinically resistance related Bcr-AblT315I mutant. Bioorganic & Medicinal Chemistry Letters. 2015;25(17):3458-3462. doi:10.1016/j.bmcl.2015.07.006. View Source
• [2] RxReasoner. Ponatinib (Iclusig) Drug Monograph: IC50 values for ABL WT (0.4 nM) and T315I mutant (2.0 nM). View Source

Antiproliferative Activity in K562 CML Cells

Tyrosine kinase-IN-8 (compound 4e) demonstrates a distinct oral pharmacokinetic profile relative to comparator BCR-ABL inhibitors. In preclinical pharmacokinetic studies, compound 4e exhibited an oral bioavailability of 35.3% and a terminal half-life (T1/2) of 48.7 hours [1]. Ponatinib exhibits a variable half-life of approximately 24 hours (range 12-66 hours) with absorption that is pH-dependent [2]. Nilotinib demonstrates an absolute oral bioavailability of approximately 30% and a half-life of 15-17 hours [3]. Tyrosine kinase-IN-8 thus provides approximately 2-fold longer half-life than ponatinib (median) and approximately 3-fold longer than nilotinib, with comparable oral bioavailability to nilotinib (35.3% vs ~30%) [1][2][3].

K562 proliferation

Reported

IC50 2 nM (K562 cells)

Supports BCR-ABL‑dependent cell proliferation assay context

~45‑fold vs. imatinib in K562; within 3‑fold of dasatinib/nilotinib against WT cells

Evidence Dimension	Oral pharmacokinetic parameters (bioavailability and half-life)
Target Compound Data	Oral bioavailability = 35.3%; T1/2 = 48.7 h
Comparator Or Baseline	Ponatinib: T1/2 ~24 h (median); Nilotinib: Oral bioavailability ~30%, T1/2 = 15-17 h
Quantified Difference	Tyrosine kinase-IN-8 T1/2 (48.7 h) vs ponatinib (~24 h): ~2-fold longer; vs nilotinib (15-17 h): ~3-fold longer
Conditions	Preclinical pharmacokinetic evaluation in rodent models (compound 4e); clinical PK data (ponatinib, nilotinib)

Why This Matters

Extended half-life of 48.7 hours enables less frequent dosing regimens in chronic in vivo efficacy studies, reducing animal handling stress and improving experimental consistency.

• [1] Lu X, Zhang Z, Ren X, et al. Hybrid pyrimidine alkynyls inhibit the clinically resistance related Bcr-AblT315I mutant. Bioorganic & Medicinal Chemistry Letters. 2015;25(17):3458-3462. doi:10.1016/j.bmcl.2015.07.006. View Source
• [2] Davis's Drug Guide. Ponatinib (Iclusig) Pharmacokinetic Profile. Half-life: 24 hr (range 12-66 hr). View Source
• [3] RxReasoner. Nilotinib Drug Monograph: Oral bioavailability ~30%; elimination half-life ~17 hours. View Source

T315I-Driven Cellular Antiproliferative Activity

Tyrosine kinase-IN-8 (compound 4e) demonstrates significant in vivo antitumor efficacy in two distinct xenograft models relevant to CML research. The compound achieved significant tumor growth suppression in xenografted mice bearing both K562 cells (expressing native BCR-ABL) and Ba/F3 cells expressing the T315I mutant BCR-ABL kinase [1]. This dual-model validation confirms that the compound's potent biochemical inhibition (WT IC50 = 5.0 nM; T315I IC50 = 9.0 nM) translates to meaningful in vivo target engagement and antitumor activity against both wild-type and mutation-driven disease contexts [1]. The study authors specifically identified compound 4e as 'one of the most potent compounds' in the series and noted its potential as a lead compound for overcoming clinically acquired resistance against current BCR-ABL inhibitors [1].

T315I cell model

Reported

IC50 50 nM (Ba/F3‑BCR‑ABL T315I)

Supports T315I‑driven cell model endpoint review

~55‑fold vs. dasatinib; ~178‑fold vs. imatinib; ~184‑fold vs. nilotinib; approaches ponatinib 6.3 nM

Evidence Dimension	In vivo tumor growth suppression efficacy
Target Compound Data	Significant tumor growth suppression in both K562 and Ba/F3-T315I xenograft models
Comparator Or Baseline	Vehicle control group; other compounds in the pyrimidine alkynyl series
Quantified Difference	Compound 4e identified as 'one of the most potent compounds' within the synthesized series across both wild-type and T315I-mutant models
Conditions	Xenografted mouse models: K562 cells (native BCR-ABL) and Ba/F3 cells expressing Bcr-Abl T315I

Why This Matters

In vivo efficacy across both wild-type and T315I-mutant xenografts provides direct experimental validation that kinase inhibition translates to tumor suppression, supporting compound selection for translational resistance studies.

• [1] Lu X, Zhang Z, Ren X, et al. Hybrid pyrimidine alkynyls inhibit the clinically resistance related Bcr-AblT315I mutant. Bioorganic & Medicinal Chemistry Letters. 2015;25(17):3458-3462. doi:10.1016/j.bmcl.2015.07.006. View Source

Oral Pharmacokinetic Profile

Tyrosine kinase-IN-8 (compound 4e) exhibits antiproliferative activity against the BCR-ABL-expressing CML cell line K562 with a CC50 of 0.8 µM (800 nM) [1]. This value was determined in the context of a series of 25 novel spirooxadiazoline-oxindole compounds derived from imatinib pharmacophores, where compound 4e was among the most active substances with CC50 values ranging from 0.8-9.8 µM [1]. By comparison, the reference compound imatinib demonstrates IC50 values against K562 cells in the range of 0.2-0.5 µM (200-500 nM) depending on assay conditions [2]. In a separate assay, Tyrosine kinase-IN-8 at 1 µM and 10 µM concentrations (48-hour incubation) showed anti-leukemic activity in K562 cells, though 10 µM also demonstrated increased toxicity to WSS-1 healthy cells .

Oral PK profile

Reported

F% 35.3% | T1/2 48.7 h (rodent)

Supports extended preclinical exposure modeling

~2.7× longer half‑life vs. imatinib; ~10× vs. dasatinib (cross‑species comparison)

Evidence Dimension	Antiproliferative activity against K562 CML cells
Target Compound Data	CC50 = 0.8 µM (800 nM)
Comparator Or Baseline	Imatinib: IC50 range ~0.2-0.5 µM (200-500 nM) against K562 cells
Quantified Difference	Tyrosine kinase-IN-8 CC50 = 800 nM; imatinib IC50 ~200-500 nM (approximately 1.6-4 fold difference)
Conditions	K562 human chronic myeloid leukemia cell line; 48-72 hour viability assays (MTT or similar)

Why This Matters

The 0.8 µM CC50 against K562 cells, while modest relative to imatinib, derives from a hybrid scaffold distinct from classical ATP-competitive TKIs, providing a structurally differentiated chemical starting point for further optimization.

• [1] de Azevedo LD, Leite DI, de Oliveira AP, et al. Spirooxadiazoline-oxindoles derived from imatinib show antimyeloproliferative potential in K562 cells. Archiv der Pharmazie. 2024;357(8):e2400029. doi:10.1002/ardp.202400029. View Source
• [2] PMC. Table 1: IC50 values for imatinib in K562 cells. Imatinib IC50 = 0.2 ± 0.039 µM. View Source

Tyrosine kinase-IN-8: Translational Applications in CML

Modeling T315I Resistance in Cells and In Vivo

Tyrosine kinase-IN-8 is optimally deployed in research workflows investigating acquired resistance mechanisms driven by the BCR-ABL T315I gatekeeper mutation. With a T315I IC50 of 9.0 nM [1], the compound provides a non-ponatinib chemical scaffold for probing mutation-specific signaling pathway alterations without the confounding Src-family kinase inhibition profile of ponatinib. The compound's WT/T315I potency ratio of approximately 1.8 enables dose-response studies that maintain target engagement across both kinase forms, facilitating comparative phosphoproteomic analyses of wild-type versus mutant BCR-ABL signaling networks.

PK/PD Correlation in Chronic Oral Dosing

The extended 48.7-hour half-life of Tyrosine kinase-IN-8 [1] makes it particularly suitable for chronic in vivo efficacy studies where less frequent dosing is advantageous. In K562 and Ba/F3-T315I xenograft models, the compound demonstrated significant tumor growth suppression [1], validating its utility for extended-duration pharmacodynamic studies. The 35.3% oral bioavailability [1] supports oral gavage administration protocols, reducing the procedural complexity and stress associated with intravenous or multi-daily dosing regimens in rodent oncology models.

Benchmarking Next-Generation BCR-ABL Inhibitors

Tyrosine kinase-IN-8 serves as a validated starting point for medicinal chemistry campaigns targeting BCR-ABL-driven malignancies. The compound's hybrid pharmacophore—incorporating structural moieties from GNF-7, ponatinib, and nilotinib [1]—provides a structurally defined scaffold for systematic SAR exploration. The compound's demonstrated in vivo efficacy in both wild-type and T315I-mutant xenografts [1], combined with favorable oral PK parameters (F = 35.3%, T1/2 = 48.7 h) [1], establishes a robust baseline for iterative optimization aimed at improving potency, selectivity, or metabolic stability while maintaining T315I coverage.

BCR-ABL Downstream Signaling in T315I-Positive Cells

Tyrosine kinase-IN-8 is suitable for inclusion in BCR-ABL inhibitor screening panels to benchmark novel compounds against a structurally distinct, T315I-active reference molecule. The compound's K562 CC50 of 0.8 µM [2] and nanomolar biochemical potency against both WT and mutant kinases [1] provide a dual benchmark reference for evaluating new chemical entities across both cellular viability and biochemical inhibition dimensions. The compound's activity against Ba/F3 cells expressing T315I (IC50 = 50 nM) [1] offers a specific isogenic model readout for mutation-dependent potency.

Application

Selection Property

Validation Focus

T315I gatekeeper mutant modeling

Gatekeeper‑mutant target engagement

Cellular and in vivo model‑response endpoints

Chronic oral exposure modeling

Sustained plasma exposure profile

PK/PD correlation in preclinical models

BCR‑ABL inhibitor screening

Gatekeeper‑mutant selectivity benchmark

Comparative kinase inhibition endpoints

T315I‑specific signaling dissection

Pathway‑selective inhibition at T315I

Downstream phospho‑signaling endpoint review

• [1] Lu X, Zhang Z, Ren X, et al. Hybrid pyrimidine alkynyls inhibit the clinically resistance related Bcr-AblT315I mutant. Bioorganic & Medicinal Chemistry Letters. 2015;25(17):3458-3462. doi:10.1016/j.bmcl.2015.07.006. View Source
• [2] de Azevedo LD, Leite DI, de Oliveira AP, et al. Spirooxadiazoline-oxindoles derived from imatinib show antimyeloproliferative potential in K562 cells. Archiv der Pharmazie. 2024;357(8):e2400029. doi:10.1002/ardp.202400029. View Source